Cas no 57706-68-0 (methyl (3beta,5alpha)-3-(acetyloxy)-4,4,14-trimethyl-7,11-dioxocholan-24-oate)

• Product Name: methyl (3beta,5alpha)-3-(acetyloxy)-4,4,14-trimethyl-7,11-dioxocholan-24-oate
• CAS No: 57706-68-0
• MF: C₃₀H₄₆O₆
• MW: 502.682650089264
• CID: 947442
• PubChem ID: 234384
• Update Time: 2025-04-19

methyl (3beta,5alpha)-3-(acetyloxy)-4,4,14-trimethyl-7,11-dioxocholan-24-oate Chemical and Physical Properties

Names and Identifiers

• methyl (3beta,5alpha)-3-(acetyloxy)-4,4,14-trimethyl-7,11-dioxocholan-24-oate
• 3β-Acetoxy-7,11-dioxo-4,4,14α-trimethyl-5α-cholan-24-oic acid methyl ester
• 3??-acetoxy-25,26,27-trinorlanostane-7,11-dione-24-carboxylic acid methyl ester
• 3??-acetoxy-7,11-dioxo-25,26,27-trinor-lanostan-24-oic acid methyl ester
• 3??-Acetoxy-7,11-dioxo-25,26,27-trinor-lanostan-24-saeure-methylester
• 3??-Acetoxy-7,11-dioxo-4,4,14??-trimethyl-5??-cholan-24-oic acid methyl ester
• DTXSID00973301
• Methyl 3-(acetyloxy)-4,4,14-trimethyl-7,11-dioxocholan-24-oate
• NSC34202
• NSC-34202
• Cholan-24-oic acid, 3-(acetyloxy)-4,4,14-trimethyl-7,11-dioxo-, methyl ester, (3-beta-5-
• 57706-68-0
• Cholan-24-oic acid,4,14-trimethyl-7,11-dioxo-, methyl ester, (3.beta.,5.alpha.)-

• Inchi： 1S/C30H46O6/c1-17(9-10-24(34)35-8)19-11-14-29(6)26-20(32)15-22-27(3,4)23(36-18(2)31)12-13-28(22,5)25(26)21(33)16-30(19,29)7/h17,19,22-23,25-26H,9-16H2,1-8H3
• InChI Key： RRLQFRDSIPCQPW-UHFFFAOYSA-N
• SMILES： C12C(C(CC3(C(C(CCC(OC)=O)C)CCC31C)C)=O)C1(C(C(C(CC1)OC(C)=O)(C)C)CC2=O)C

Computed Properties

• Exact Mass: 502.32958
• Monoisotopic Mass: 502.32943918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 953
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.837
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.74
• LogP: 5.55050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids